Cas no 1216712-63-8 (1-4-(3-chlorophenyl)piperazin-1-yl-3-(4-ethylphenoxy)propan-2-ol hydrochloride)
1-4-(3-chlorophenyl)piperazin-1-yl-3-(4-ethylphenoxy)propan-2-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-4-(3-chlorophenyl)piperazin-1-yl-3-(4-ethylphenoxy)propan-2-ol hydrochloride
- F0909-0090
- AKOS026678754
- 1-[4-(3-CHLOROPHENYL)PIPERAZIN-1-YL]-3-(4-ETHYLPHENOXY)PROPAN-2-OL HYDROCHLORIDE
- 1-(4-(3-chlorophenyl)piperazin-1-yl)-3-(4-ethylphenoxy)propan-2-ol hydrochloride
- 1216712-63-8
- 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(4-ethylphenoxy)propan-2-ol;hydrochloride
-
- Inchi: 1S/C21H27ClN2O2.ClH/c1-2-17-6-8-21(9-7-17)26-16-20(25)15-23-10-12-24(13-11-23)19-5-3-4-18(22)14-19;/h3-9,14,20,25H,2,10-13,15-16H2,1H3;1H
- InChI Key: PMLHAQKXANJJOL-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1CCN(CC(COC2C=CC(CC)=CC=2)O)CC1.Cl
Computed Properties
- Exact Mass: 410.1527835g/mol
- Monoisotopic Mass: 410.1527835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 396
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.9Ų
1-4-(3-chlorophenyl)piperazin-1-yl-3-(4-ethylphenoxy)propan-2-ol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0909-0090-2μmol |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(4-ethylphenoxy)propan-2-ol hydrochloride |
1216712-63-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0909-0090-5μmol |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(4-ethylphenoxy)propan-2-ol hydrochloride |
1216712-63-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0909-0090-10μmol |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(4-ethylphenoxy)propan-2-ol hydrochloride |
1216712-63-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0909-0090-20μmol |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(4-ethylphenoxy)propan-2-ol hydrochloride |
1216712-63-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0909-0090-1mg |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(4-ethylphenoxy)propan-2-ol hydrochloride |
1216712-63-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0909-0090-2mg |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(4-ethylphenoxy)propan-2-ol hydrochloride |
1216712-63-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0909-0090-3mg |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(4-ethylphenoxy)propan-2-ol hydrochloride |
1216712-63-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0909-0090-4mg |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(4-ethylphenoxy)propan-2-ol hydrochloride |
1216712-63-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0909-0090-5mg |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(4-ethylphenoxy)propan-2-ol hydrochloride |
1216712-63-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0909-0090-10mg |
1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(4-ethylphenoxy)propan-2-ol hydrochloride |
1216712-63-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-4-(3-chlorophenyl)piperazin-1-yl-3-(4-ethylphenoxy)propan-2-ol hydrochloride Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 1-4-(3-chlorophenyl)piperazin-1-yl-3-(4-ethylphenoxy)propan-2-ol hydrochloride
Chemical Compound CAS No. 1216712-63-8: A Comprehensive Overview
The compound with CAS No. 1216712-63-8, known as 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(4-ethylphenoxy)propan-2-ol hydrochloride, is a complex organic molecule with significant potential in the field of pharmacology and drug development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.
The chemical structure of this compound is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is substituted at the 4-position with a chlorophenyl group, specifically a 3-chlorophenyl group, which introduces electronic and steric effects that can influence the compound's pharmacokinetic properties. Additionally, the molecule features a propanol group attached to a phenoxy moiety, further enhancing its structural complexity and functional diversity.
Recent studies have highlighted the pharmacological properties of this compound, particularly its potential as a modulator of various cellular pathways. Research indicates that the compound exhibits antioxidant activity, which could be beneficial in treating oxidative stress-related conditions such as neurodegenerative diseases. Furthermore, preliminary in vitro experiments suggest that it may possess anti-inflammatory properties, making it a candidate for therapeutic applications in inflammatory disorders.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the piperazine ring, substitution reactions to introduce the chlorophenyl and phenoxy groups, and subsequent purification techniques to isolate the hydrochloride salt. Advanced chromatographic methods are employed to ensure the final product meets stringent quality standards.
In terms of biological applications, this compound has shown promise in preclinical models of chronic diseases. For instance, studies conducted on animal models have demonstrated its ability to reduce inflammation markers and improve cognitive function in cases of neurodegenerative diseases. These findings underscore its potential as a lead compound for drug development programs targeting specific therapeutic areas.
Moreover, the toxicological profile of this compound has been evaluated in several studies, revealing that it exhibits low toxicity at therapeutic doses. This is attributed to its favorable pharmacokinetic properties, including efficient absorption and metabolism, which minimize systemic toxicity risks. However, further long-term studies are required to fully assess its safety profile in humans.
From an industrial perspective, the synthesis and production of this compound require state-of-the-art facilities and expertise in organic chemistry. The demand for such compounds is driven by their potential applications in pharmaceuticals, agrochemicals, and specialty chemicals industries. As research progresses, it is anticipated that this compound will find broader applications across various sectors.
In conclusion, CAS No. 1216712-63-8 represents a significant advancement in organic chemistry with multifaceted applications across diverse fields. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in contemporary drug discovery efforts. Continued research into its properties will undoubtedly unlock new opportunities for leveraging its potential in addressing unmet medical needs.
1216712-63-8 (1-4-(3-chlorophenyl)piperazin-1-yl-3-(4-ethylphenoxy)propan-2-ol hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)